Cas no 56663-60-6 (grayanotoxane-3,5,6,7,10,14,16-heptol)

• Product Name: grayanotoxane-3,5,6,7,10,14,16-heptol
• CAS No: 56663-60-6
• Molecular Formula: C₂₀H₃₄O₇
• Molecular Weight: 386.47976
• CID: 1602714
• PubChem ID: 171535

grayanotoxane-3,5,6,7,10,14,16-heptol Properties

Names and Identifiers

• grayanotoxane-3,5,6,7,10,14,16-heptol
• (14R)-Grayanotoxane-3β,5,6β,7α,10,14,16-heptol
• (14R)-Grayanotoxane-3beta,5,6beta,7alpha,10,14,16-heptol
• 56663-60-6
• Bisdeacylasebotoxin V
• Deacylpieristoxin F
• Grayanotoxane-3,5,6,7,10,14,16-heptol, (3-beta,6-beta,7-alpha,14R)-
• Asebotoxin V, bisdeacyl-
• DTXSID50972107
• 5,5,9,14-tetramethyltetracyclo[11.2.1.01,10.04,8]hexadecane-2,3,4,6,9,14,16-heptol

• InChIKey： HRJZZHMMTOORSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H34O7/c1-16(2)12(21)7-11-18(4,26)10-6-5-9-13(22)19(10,8-17(9,3)25)14(23)15(24)20(11,16)27/h9-15,21-27H,5-8H2,1-4H3
• SMILES： CC1(C(CC2C1(C(C(C34CC(C(C3O)CCC4C2(C)O)(C)O)O)O)O)O)C

Computed Properties

• Exact Mass: 386.23045342g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 386.23045342g/mol
• Heavy Atom Count: 27
• Complexity: 654
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Leucothol and grayanotoxane diterpenoids